Cas no 39809-89-7 (Carbamothioic acid, diethyl-, S-[(2,5-dichlorophenyl)methyl] ester)

• Product Name: Carbamothioic acid, diethyl-, S-[(2,5-dichlorophenyl)methyl] ester
• CAS No: 39809-89-7
• MF: C₁₂H₁₅Cl₂NOS
• MW: 292.224600076675
• CID: 1511249
• Update Time: 2024-08-24

Carbamothioic acid, diethyl-, S-[(2,5-dichlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, diethyl-, S-[(2,5-dichlorophenyl)methyl] ester
• Carbamothioic acid, diethyl-, S-[(2,5-dichlorophenyl)methyl] ester (9CI)

• Inchi： 1S/C12H15Cl2NOS/c1-3-15(4-2)12(16)17-8-9-7-10(13)5-6-11(9)14/h5-7H,3-4,8H2,1-2H3
• InChI Key： KMLHQQJNHCYUCQ-UHFFFAOYSA-N
• SMILES： C(SCC1=CC(Cl)=CC=C1Cl)(=O)N(CC)CC

Computed Properties

• Exact Mass: 291.02535

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 375.0±52.0 °C(Predicted)
• PSA: 20.31
• pka: -1.30±0.70(Predicted)